Cas no 21962-49-2 (4-Formyl-2-methoxybenzonitrile)

• Product Name: 4-Formyl-2-methoxybenzonitrile
• CAS No: 21962-49-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD16295254
• CID: 1083467
• PubChem ID: 60048534
• Update Time: 2025-04-20

4-Formyl-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-methoxybenzonitrile
• 4-Cyano-3-methoxy-benzaldehyde
• WAA96249
• EN300-198479
• 4-cyano-3-methoxybenzaldehyde
• 4-Formyl-2-methoxy-benzonitrile
• 21962-49-2
• SCHEMBL286401
• RIKJENUWHKDHIW-UHFFFAOYSA-N
• D76548
• CS-0105523
• MFCD16295254
• DA-08077
• MS-20234
• STL555339
• AKOS022181569
• SY163226
• Benzonitrile, 4-formyl-2-methoxy-
• Z1255463475
• BBL101543

• MDL： MFCD16295254
• Inchi： 1S/C9H7NO2/c1-12-9-4-7(6-11)2-3-8(9)5-10/h2-4,6H,1H3
• InChI Key： RIKJENUWHKDHIW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1Ų